Cas no 17073-34-6 (N-(o-Hydroxyphenyl)-N'-phenylthiourea)

N-(o-Hydroxyphenyl)-N'-phenylthiourea is a thiourea derivative characterized by its ortho-hydroxyphenyl and phenyl substituents. This compound exhibits strong chelating properties due to the presence of both hydroxyl and thiourea functional groups, making it useful in coordination chemistry and metal ion extraction applications. Its molecular structure allows for selective binding with transition metals, enhancing its utility in analytical and industrial processes. The compound's stability under various conditions and its ability to form stable complexes contribute to its effectiveness in catalysis and material science research. Additionally, its synthesis is straightforward, offering reproducibility for laboratory and scaled-up production.

N-(o-Hydroxyphenyl)-N'-phenylthiourea structure

17073-34-6 structure

Product Name:N-(o-Hydroxyphenyl)-N'-phenylthiourea

CAS No:17073-34-6

MF:C₁₃H₁₂N₂OS

MW:244.312181472778

CID:905315

PubChem ID:703642

Update Time:2025-10-29

N-(o-Hydroxyphenyl)-N'-phenylthiourea Chemical and Physical Properties

Names and Identifiers

- 1-(2-hydroxyphenyl)-3-phenylthiourea
- N-(2-hydroxyphenyl)-N'-phenylthiourea
- AC1LDYUQ
- AC1Q78EK
- AC1Q7ELG
- Carbanilide, 2-hydroxythio-
- F1782-0007
- N-(2-Hydroxy-phenyl)-N'-phenyl-thioharnstoff
- N-(2-hydroxy-phenyl)-N'-phenyl-thiourea
- NSC140891
- Oprea1_709433
- Thiourea, N-(2-hydroxyphenyl)-N'-phenyl-
- PTU-22
- 1-Phenyl-3-(2-hydroxyphenyl)thiourea
- N-(o-Hydroxyphenyl)-N'-phenylthiourea
- STK099026
- N-(2-hydroxyphenyl)-N/'-phenylthiourea
- SCHEMBL6820147
- N-(2-Hydroxyphenyl)-N'-phenylthiourea #
- N-Phenyl-N'-(o-hydroxyphenyl)thiourea
- N-Phenyl-N'-o-hydroxyphenylthiourea
- CQOHACLBKAAZBM-UHFFFAOYSA-N
- DTXSID20351566
- CHEMBL414158
- NSC-140891
- 17073-34-6
- AKOS000487858
- N-phenyl-N'-2-hydroxyphenylthiourea
- MFCD00022111
- Inchi： 1S/C13H12N2OS/c16-12-9-5-4-8-11(12)15-13(17)14-10-6-2-1-3-7-10/h1-9,16H,(H2,14,15,17)
- InChI Key： CQOHACLBKAAZBM-UHFFFAOYSA-N
- SMILES： S=C(NC1C=CC=CC=1)NC1C=CC=CC=1O

Computed Properties

Exact Mass: 244.06716
Monoisotopic Mass: 244.06703418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 76.4Å²

Experimental Properties

PSA: 44.62
LogP: 3.34710

N-(o-Hydroxyphenyl)-N'-phenylthiourea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C103210-10mg	N-(o-Hydroxyphenyl)-N'-phenylthiourea	17073-34-6	10mg	$ 50.00	2022-06-06
TRC	C103210-50mg	N-(o-Hydroxyphenyl)-N'-phenylthiourea	17073-34-6	50mg	$ 115.00	2022-06-06
TRC	C103210-100mg	N-(o-Hydroxyphenyl)-N'-phenylthiourea	17073-34-6	100mg	$ 185.00	2022-06-06